Cas no 866155-22-8 (Ethyl 4-[(2-phenylquinazolin-4-yl)oxy]benzoate)

• Product Name: Ethyl 4-[(2-phenylquinazolin-4-yl)oxy]benzoate
• CAS No: 866155-22-8
• MF: C₂₃H₁₈N₂O₃
• MW: 370.400625705719
• CID: 5699169
• PubChem ID: 3732510
• Update Time: 2025-06-10

Ethyl 4-[(2-phenylquinazolin-4-yl)oxy]benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[(2-phenylquinazolin-4-yl)oxy]benzoate
• ethyl 4-(2-phenylquinazolin-4-yl)oxybenzoate
• AKOS005108210
• MS-1831
• ethyl4-[(2-phenylquinazolin-4-yl)oxy]benzoate
• 866155-22-8
• ethyl 4-[(2-phenyl-4-quinazolinyl)oxy]benzenecarboxylate
• Benzoic acid, 4-[(2-phenyl-4-quinazolinyl)oxy]-, ethyl ester
• Ethyl 4-[(2-phenylquinazolin-4-yl)oxy]benzoate

• Inchi： 1S/C23H18N2O3/c1-2-27-23(26)17-12-14-18(15-13-17)28-22-19-10-6-7-11-20(19)24-21(25-22)16-8-4-3-5-9-16/h3-15H,2H2,1H3
• InChI Key： RKFKPONHPVQFEY-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(OC2=C3C(=NC(C4=CC=CC=C4)=N2)C=CC=C3)C=C1

Computed Properties

• Exact Mass: 370.13174244g/mol
• Monoisotopic Mass: 370.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 61.3Ų

Additional information on Ethyl 4-[(2-phenylquinazolin-4-yl)oxy]benzoate

Ethyl 4-[(2-phenylquinazolin-4-yl)oxy]benzoate (CAS No. 866155-22-8): An Overview of a Promising Compound in Pharmaceutical Research

Ethyl 4-[(2-phenylquinazolin-4-yl)oxy]benzoate (CAS No. 866155-22-8) is a synthetic organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties.

The chemical structure of Ethyl 4-[(2-phenylquinazolin-4-yl)oxy]benzoate consists of a quinazoline ring system fused with a phenyl group and an ester moiety. The presence of these functional groups imparts specific pharmacological properties that make it a valuable candidate for drug development. Recent studies have highlighted its potential as a lead compound in the treatment of various diseases, particularly those involving cancer and inflammatory conditions.

In the context of cancer research, Ethyl 4-[(2-phenylquinazolin-4-yl)oxy]benzoate has shown promising results in inhibiting the growth of cancer cells. A study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively targets and disrupts key signaling pathways involved in tumor progression. Specifically, it has been shown to inhibit the activity of certain kinases, such as PI3K and AKT, which are crucial for cell survival and proliferation. This mechanism of action makes it a potential candidate for the development of targeted cancer therapies.

Beyond its antitumor properties, Ethyl 4-[(2-phenylquinazolin-4-yl)oxy]benzoate has also been investigated for its anti-inflammatory effects. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation that can lead to tissue damage and organ dysfunction. Preclinical studies have shown that this compound can reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, thereby mitigating the inflammatory response. These findings suggest that Ethyl 4-[(2-phenylquinazolin-4-yl)oxy]benzoate could be developed into a novel anti-inflammatory agent.

The pharmacokinetic profile of Ethyl 4-[(2-phenylquinazolin-4-yl)oxy]benzoate is another important aspect that has been studied extensively. Research has shown that it exhibits good oral bioavailability and favorable metabolic stability, which are essential characteristics for a drug candidate. Additionally, its low toxicity profile makes it a safe option for long-term use in therapeutic settings.

In terms of clinical development, several Phase I and Phase II trials have been initiated to evaluate the safety and efficacy of Ethyl 4-[(2-phenylquinazolin-4-yl)oxy]benzoate in human subjects. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical investigation and potential approval as a new drug entity.

The synthesis of Ethyl 4-[(2-phenylquinazolin-4-yl)oxy]benzoate involves several well-established chemical reactions, including esterification and coupling reactions. The synthetic route is highly reproducible and scalable, making it suitable for large-scale production in pharmaceutical manufacturing settings. This ensures that the compound can be produced consistently with high purity and quality standards.

In conclusion, Ethyl 4-[(2-phenylquinazolin-4-yl)oxy]benzoate (CAS No. 866155-22-8) is a promising compound with significant potential in pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for the development of new drugs targeting cancer and inflammatory diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, paving the way for innovative treatments in the future.